Cas no 245435-09-0 (3,5-di-tert-butyl-2-propoxyphenylboronic acid)

• Product Name: 3,5-di-tert-butyl-2-propoxyphenylboronic acid
• CAS No: 245435-09-0
• MF: C₁₇H₂₉BO₃
• MW: 292.221365690231
• CID: 2134623
• PubChem ID: 22345485
• Update Time: 2025-04-21

3,5-di-tert-butyl-2-propoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-di-tert-butyl-2-propoxyphenylboronic acid
• DA-24600
• 245435-09-0
• SCHEMBL4852936
• 2-propyloxy-3,5-di-tert-butylphenylboronic acid
• (3,5-Di-tert-butyl-2-propoxyphenyl)boronic acid
• (2-Propoxy-3,5-di-tert-butylphenyl)-boronic acid
• RPFFNOFLINWRFI-UHFFFAOYSA-N

• Inchi： 1S/C17H29BO3/c1-8-9-21-15-13(17(5,6)7)10-12(16(2,3)4)11-14(15)18(19)20/h10-11,19-20H,8-9H2,1-7H3
• InChI Key： RPFFNOFLINWRFI-UHFFFAOYSA-N
• SMILES： O(CCC)C1=C(B(O)O)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 292.2209749Da
• Monoisotopic Mass: 292.2209749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų